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CAS No.: 142713-75-5
Cat. No.: B2629127

Get Quote

Utilizing [2-(Dimethylamino)ethyl]urea via
Palladium-Catalyzed Cross-Coupling
Executive Summary

This application note details the synthesis of high-potency Rho-Associated Kinase (ROCK)
inhibitors featuring a urea linker, specifically utilizing [2-(Dimethylamino)ethyl]urea as a primary
building block. While classical methods rely on the reaction of amines with unstable
isocyanates, this guide focuses on a more robust, modular approach: the Palladium-catalyzed
cross-coupling (Buchwald-Hartwig) of the pre-formed urea with aryl halides. This methodology
offers superior functional group tolerance, avoids the handling of toxic phosgene derivatives,
and streamlines the installation of the solubility-enhancing dimethylamino tail.

Biological Context & Mechanism

Rho-kinases (ROCK1 and ROCK?2) are serine/threonine kinases that act as downstream
effectors of the small GTPase RhoA.[1][2] They are central regulators of the actin cytoskeleton,
influencing cell motility, smooth muscle contraction, and neurite retraction.
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o Therapeutic Relevance: ROCK inhibitors (e.g., Fasudil, Ripasudil, Netarsudil) are clinically
validated for glaucoma and are under investigation for cardiovascular diseases, CNS
regeneration, and fibrosis.

e Pharmacophore Design: Modern ROCK inhibitors often feature a "hinge-binding" heteroaryl
core (isoquinoline, pyridine, or indazole) connected via a urea linker to a basic "tail" (e.g., the
dimethylamino group). This tail extends into the solvent-exposed region of the kinase,
improving solubility and potency via hydrogen bonding.

Figure 1: ROCK Signaling Pathway

The following diagram illustrates the downstream effects of ROCK activation, highlighting the
intervention point for the synthesized inhibitors.
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Caption: The RhoA/ROCK signaling cascade. Inhibitors block the phosphorylation of MYPT1
and LIMK, preventing actin stress fiber formation.

Chemical Strategy

The synthesis utilizes [2-(Dimethylamino)ethyllurea (CAS: 6342-56-9) as a nucleophile. This
approach is superior to the "Classical Route" (Amine + Isocyanate) for complex scaffolds
because it allows the urea moiety to be coupled directly to halogenated heteroaromatics that
might be sensitive to isocyanate formation conditions.

Synthetic Workflow

We will synthesize a representative inhibitor: N-(4-isoquinolyl)-N'-[2-(dimethylamino)ethyl]urea.
o Core: 4-Bromoisoquinoline (or 4-Chloroisoquinoline).
» Reagent: [2-(Dimethylamino)ethyljurea.

o Catalyst: Pd(OAc)2 / Xantphos (Buchwald-Hartwig conditions).
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Cs2C03, Dioxane, 100°C \.__ Addition Complex ./ = (Urea Linked)

Reagent:
[2-(Dimethylamino)ethyl]urea

Click to download full resolution via product page

Caption: Pd-catalyzed C-N bond formation between the aryl halide core and the primary urea
reagent.

Experimental Protocols
Protocol A: Preparation of [2-(Dimethylamino)ethyl]urea
Note: This reagent is commercially available, but in-house synthesis ensures freshness and

purity, which is critical for Pd-coupling.

 Dissolution: Dissolve N,N-dimethylethylenediamine (1.0 eq) in water (concentration 2.0 M).
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 Acidification: Adjust pH to 6.0-7.0 using concentrated HCI.

o Addition: Add Potassium Cyanate (KOCN, 1.2 eq) portion-wise over 30 minutes while
maintaining temperature at 40°C.

e Reaction: Stir at 60°C for 4 hours.

o Work-up: Concentrate in vacuo. Extract the residue with hot ethanol. Filter to remove KCI
salts.

o Crystallization: Concentrate the ethanol filtrate and recrystallize from EtOH/Et20.

e QC: Verify by *H NMR (D20). Look for the disappearance of the specific amine signals and
shift of the methylene protons.

Protocol B: Palladium-Catalyzed Coupling (The Core Step)

This protocol couples the urea to the isoquinoline core.

Materials:

4-Bromoisoquinoline (1.0 mmol)

[2-(Dimethylamino)ethyl]urea (1.2 mmol)

Pd(OACc)2 (5 mol%)

Xantphos (10 mol%)

Cesium Carbonate (Cs2COs, 2.0 eq)

1,4-Dioxane (anhydrous, degassed)
Procedure:

e Setup: In a glovebox or under strictly inert atmosphere (Ar/Nz2), charge a microwave vial or
pressure tube with 4-Bromoisoquinoline, the urea reagent, Pd(OAc)z, Xantphos, and
Cs2C0s.
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e Solvent: Add anhydrous 1,4-dioxane (5 mL per mmol).

e Degas: Sparge with Argon for 5 minutes. Seal the vessel.

e Reaction: Heat to 100°C for 12—-16 hours (or 140°C for 1 hour in a microwave reactor).

e Monitoring: Monitor by LC-MS. Look for the mass shift corresponding to the loss of HBr.
o Target Mass: [M+H]* = Core + 130.1 Da (Urea fragment).

o Work-up: Cool to room temperature. Filter through a Celite pad to remove palladium black
and inorganic salts. Wash with MeOH/DCM (1:9).

 Purification: Concentrate the filtrate. Purify via Flash Chromatography (Silica gel).
o Eluent: DCM:MeOH:NH4OH (90:9:1). The product is polar due to the dimethylamino tail.

Data Analysis & Troubleshooting:

Parameter Observation Troubleshooting Action

Switch ligand to BrettPhos
Conversion < 20% after 12h (better for ureas). Ensure

solvent is strictly anhydrous.

Increase the excess of urea

Side Product Bis-arylation
reagent (to 1.5 eq).
The product may precipitate as
a salt. Wash filter cake with
Solubility Precipitate forms water to remove Cs salts, then

dissolve product in acidic
MeOH.

Biological Validation: ROCK Kinase Assay

To confirm the synthesized compound inhibits ROCK, use a Z'-LYTE™ or standard ELISA-
based kinase assay.
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Reagents:

e Recombinant ROCK1 and ROCK2 enzymes (human).

o Substrate: Long S6 Kinase Substrate Peptide or MYPTL1 peptide.
o ATP (at Km, typically 10 uM).

Steps:

e Preparation: Prepare 3-fold serial dilutions of the synthesized inhibitor in DMSO (Top
concentration 10 puM).

e Incubation: Mix Inhibitor (5 pL), Kinase (5 pL), and Substrate/ATP mix (10 pL) in a 384-well
plate.

e Reaction: Incubate at room temperature for 60 minutes.

» Detection: Add detection reagent (e.g., Kinase-Glo for luminescence or specific antibody for
ELISA).

e Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate ICso using a 4-parameter logistic
fit.

Expected Results:
e Potent Inhibitors: ICso < 100 nM.

o Selectivity: Counter-screen against PKA (Protein Kinase A) to ensure the urea linker
provides adequate selectivity (ROCK and PKA share high homology).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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